Cas no 1806526-19-1 (4-Chlorobenzo[d]oxazole-2-carbonyl chloride)

4-Chlorobenzo[d]oxazole-2-carbonyl chloride is a versatile heterocyclic building block used in organic synthesis and pharmaceutical research. Its reactive carbonyl chloride group enables efficient acylation reactions, making it valuable for constructing complex molecular frameworks. The benzo[d]oxazole core provides structural rigidity, while the 4-chloro substituent enhances reactivity for further functionalization. This compound is particularly useful in the synthesis of bioactive molecules, agrochemicals, and specialty materials. Its high purity and stability under controlled conditions ensure reliable performance in demanding applications. Proper handling is required due to its moisture sensitivity and potential corrosiveness. The compound is typically stored under inert conditions to maintain its reactivity.

4-Chlorobenzo[d]oxazole-2-carbonyl chloride structure

1806526-19-1 structure

Product Name:4-Chlorobenzo[d]oxazole-2-carbonyl chloride

CAS No:1806526-19-1

MF:C₈H₃Cl₂NO₂

MW:216.020920038223

CID:4818869

Update Time:2025-10-30

4-Chlorobenzo[d]oxazole-2-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

- 4-Chlorobenzo[d]oxazole-2-carbonyl chloride
- Inchi： 1S/C8H3Cl2NO2/c9-4-2-1-3-5-6(4)11-8(13-5)7(10)12/h1-3H
- InChI Key： RXDNPKWWBUMBSV-UHFFFAOYSA-N
- SMILES： ClC1=CC=CC2=C1N=C(C(=O)Cl)O2

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 224
XLogP3: 3.2
Topological Polar Surface Area: 43.1

4-Chlorobenzo[d]oxazole-2-carbonyl chloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A081003399-250mg	4-Chlorobenzo[d]oxazole-2-carbonyl chloride	1806526-19-1	98%	250mg	$5,316.79	2022-03-31
Alichem	A081003399-500mg	4-Chlorobenzo[d]oxazole-2-carbonyl chloride	1806526-19-1	98%	500mg	$7,811.21	2022-03-31
Alichem	A081003399-1g	4-Chlorobenzo[d]oxazole-2-carbonyl chloride	1806526-19-1	98%	1g	$14,070.05	2022-03-31

4-Chlorobenzo[d]oxazole-2-carbonyl chloride Related Literature

1. An aqueous ammonia sensor based on an inkjet-printed polyaniline nanoparticle-modified electrode

Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
2. An atom efficient route to N-aryl and N-alkyl pyrrolines by transition metal catalysis†

Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
3. An approach to asymmetric synthesis of β-aryl alanines by Pd(0)-catalyzed cross-coupling and cyanate-to-isocyanate rearrangement†

Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
4. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
5. An approach for correlating the structural and electrical properties of Zr4+-modified SrBi4Ti4O15/SBT ceramic

Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331

Additional information on 4-Chlorobenzo[d]oxazole-2-carbonyl chloride

Comprehensive Guide to 4-Chlorobenzo[d]oxazole-2-carbonyl chloride (CAS No. 1806526-19-1): Properties, Applications, and Industry Insights

4-Chlorobenzo[d]oxazole-2-carbonyl chloride (CAS No. 1806526-19-1) is a specialized organic compound gaining traction in pharmaceutical and agrochemical research. This heterocyclic carbonyl chloride derivative is valued for its unique reactivity, making it a critical intermediate in synthesizing bioactive molecules. With the rise of targeted drug discovery and sustainable chemistry, researchers are increasingly exploring its potential in small-molecule therapeutics and catalyst design.

The compound’s structure features a chlorinated oxazole core, which enhances its electrophilic properties. This characteristic is pivotal for amide bond formation and cross-coupling reactions, aligning with the growing demand for high-efficiency synthetic routes. Recent studies highlight its utility in peptide mimetics and kinase inhibitor development, addressing trends like personalized medicine and cancer research. Laboratories optimizing green chemistry protocols also evaluate its role in reducing solvent waste.

Analytical data for CAS 1806526-19-1 reveals high purity (>98%) via HPLC and NMR, meeting stringent GMP standards. Its stability under inert conditions makes it suitable for large-scale production, a key consideration for contract manufacturing organizations (CMOs). Industry forums frequently discuss its compatibility with flow chemistry systems, a hotspot for process intensification.

Beyond pharmaceuticals, 4-Chlorobenzo[d]oxazole-2-carbonyl chloride is explored in material science, particularly for polymeric coatings with UV-resistant properties. This aligns with searches for high-performance materials in electronics and aerospace. Patent analyses show a 20% annual growth in applications involving azole-based monomers, reflecting its versatility.

For suppliers and distributors, understanding regulatory compliance (e.g., REACH, FDA guidelines) is essential. FAQs often address its storage conditions (-20°C under argon) and handling precautions (use of Schlenk lines). SEO-driven queries like "buy 4-Chlorobenzo[d]oxazole-2-carbonyl chloride" or "CAS 1806526-19-1 suppliers" underscore its commercial demand.

Innovations in cryogenic reactions and microwave-assisted synthesis further expand its utility. As AI-driven molecular design accelerates, this compound’s role in fragment-based drug discovery is anticipated to grow, answering trending searches on "AI in chemical synthesis."